3,5-bis(difluoromethyl)-1-[(2-methyl-4-quinolinyl)carbonyl]-4,5-dihydro-1H-pyrazol-5-ol

• Molecular Formula: C16H13F4N3O2
• Molecular Weight: 355.29 g/mol
• IUPAC Name: [3,5-bis(difluoromethyl)-5-hydroxy-4H-pyrazol-1-yl]-(2-methylquinolin-4-yl)methanone
• InChI: InChI=1S/C16H13F4N3O2/c1-8-6-10(9-4-2-3-5-11(9)21-8)14(24)23-16(25,15(19)20)7-12(22-23)13(17)18/h2-6,13,15,25H,7H2,1H3
• InChI Key: MLAXVTIKQNRPAV-UHFFFAOYSA-N
• SMILES: CC1=NC2=CC=CC=C2C(=C1)C(=O)N3C(CC(=N3)C(F)F)(C(F)F)O

Description

3,5-bis(difluoromethyl)-1-[(2-methyl-4-quinolinyl)carbonyl]-4,5-dihydro-1H-pyrazol-5-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has shown promising results in various scientific studies, making it a topic of interest for researchers.

Mechanism of Action

The mechanism of action of 3,5-bis(difluoromethyl)-1-[(2-methyl-4-quinolinyl)carbonyl]-4,5-dihydro-1H-pyrazol-5-ol is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve immune function. This compound has also been shown to have antioxidant properties, which may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

The advantages of using 3,5-bis(difluoromethyl)-1-[(2-methyl-4-quinolinyl)carbonyl]-4,5-dihydro-1H-pyrazol-5-ol in lab experiments include its potential for use in the development of new drugs and diagnostic tools. However, the limitations of using this compound include its complex synthesis process and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 3,5-bis(difluoromethyl)-1-[(2-methyl-4-quinolinyl)carbonyl]-4,5-dihydro-1H-pyrazol-5-ol. These include further studies on its potential use in the treatment of various diseases, the development of new drugs based on this compound, and the exploration of its diagnostic potential. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3,5-bis(difluoromethyl)-1-[(2-methyl-4-quinolinyl)carbonyl]-4,5-dihydro-1H-pyrazol-5-ol is a complex process that requires expertise in organic chemistry. The most commonly used method for the synthesis of this compound involves the reaction of 2-methyl-4-quinolinecarboxylic acid with difluoromethyl ketone in the presence of a base catalyst. The resulting intermediate is then subjected to a series of reactions, including cyclization and reduction, to obtain the final product.

Scientific Research Applications

3,5-bis(difluoromethyl)-1-[(2-methyl-4-quinolinyl)carbonyl]-4,5-dihydro-1H-pyrazol-5-ol has been extensively studied for its potential applications in the field of medicinal chemistry. It has shown promising results in the treatment of various diseases, including cancer and inflammation. This compound has also been studied for its potential use as a diagnostic tool for certain diseases.